Cas no 88091-25-2 (2-Butanone, 3-methyl-3-(3-methylphenyl)-)
88091-25-2 structure
Product Name:2-Butanone, 3-methyl-3-(3-methylphenyl)-
CAS No:88091-25-2
MF:C12H16O
MW:176.254843711853
CID:645624
PubChem ID:53344186
Update Time:2025-04-19
2-Butanone, 3-methyl-3-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-methyl-3-(3-methylphenyl)-
- 3-methyl-3-(3-methylphenyl)butan-2-one
- DTXSID30693505
- SCHEMBL2444390
- 88091-25-2
-
- Inchi: 1S/C12H16O/c1-9-6-5-7-11(8-9)12(3,4)10(2)13/h5-8H,1-4H3
- InChI Key: XEAKQIOJWBAMOA-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)(C)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
2-Butanone, 3-methyl-3-(3-methylphenyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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